Cas no 121368-58-9 (Phosphonic acid,P,P'-[3-(dimethylamino)-1-hydroxypropylidene]bis-, sodium salt (1:2))

• Product Name: Phosphonic acid,P,P'-[3-(dimethylamino)-1-hydroxypropylidene]bis-, sodium salt (1:2)
• CAS No: 121368-58-9
• MF: C₅H₁₃NNa₂O₇P₂
• MW: 307.086285352707
• CID: 165192
• PubChem ID: 11580361
• Update Time: 2025-04-19

Phosphonic acid,P,P'-[3-(dimethylamino)-1-hydroxypropylidene]bis-, sodium salt (1:2) Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid,P,P'-[3-(dimethylamino)-1-hydroxypropylidene]bis-, sodium salt (1:2)
• disodium,[3-(dimethylamino)-1-hydroxy-1-phosphonatopropyl]phosphonic acid
• 121368-58-9
• OLPADRONATE DISODIUM [MART.]
• Dimethyl APD
• Phosphoric acid, (3-(dimethylamino)-1-hydroxypropylidene)bis-, disodium salt
• IG 8801
• G90M9V9GMQ
• IG-8801
• Olpadronate disodium
• Disodium (3-(dimethylamino)-1-hydroxypropylidene)bisphosphate
• UNII-G90M9V9GMQ
• (3-(DIMETHYLAMINO)-1-HYDROXYPROPYLIDENE)DIPHOSPHONIC ACID, DISODIUM SALT
• Sodium olpadronate

• Inchi： 1S/C5H15NO7P2.2Na/c1-6(2)4-3-5(7,14(8,9)10)15(11,12)13;;/h7H,3-4H2,1-2H3,(H2,8,9,10)(H2,11,12,13);;/q;2*+1/p-2
• InChI Key： JFGHPLSPUGOSLV-UHFFFAOYSA-L
• SMILES： P(C(CCN(C)C)(O)P(=O)([O-])O)(=O)([O-])O.[Na+].[Na+]

Computed Properties

• Exact Mass: 306.99639
• Monoisotopic Mass: 306.99626431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 278
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 144Ų

Experimental Properties

• PSA: 144.19